(4-Chlorophenyl)[2-(methylamino)-1,3-thiazol-5-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[2-(methylamino)-1,3-thiazol-5-yl]methanone
• InChI: InChI=1S/C11H9ClN2OS/c1-13-11-14-6-9(16-11)10(15)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,14)
• InChI Key: CIWPDPHKRCENFN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(S1)C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H9ClN2OS
• Molecular Weight: 252.72 g/mol

Description

“(4-Chlorophenyl)[2-(methylamino)-1,3-thiazol-5-yl]methanone” is a chemical compound with the molecular formula C11H9ClN2OS. It’s related to the class of compounds known as synthetic cathinones.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially make them useful in the development of new pain relief medications.

Anti-inflammatory Activity

. This means they could potentially be used in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

. This could make them useful in the development of new antimicrobial drugs.

Antifungal Activity

. This could potentially make them useful in the treatment of fungal infections.

Antiviral Activity

. This means they could potentially be used in the development of new antiviral drugs.

Anticonvulsant Activity

. This could make them useful in the treatment of epilepsy and other conditions characterized by convulsions.

Antitumor Activity

. This could potentially make them useful in the development of new cancer treatments.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act on a variety of biological targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the inhibition or activation of certain enzymes or receptors .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, often related to their targets of action .

Pharmacokinetics

Thiazole derivatives are generally known for their diverse biological activities, which suggest they have favorable pharmacokinetic properties .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of thiazole derivatives .